1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride

• IUPAC Name: 1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C27H25NO.ClH/c1-4-12-22(13-5-1)21-29-26-19-11-10-18-25(26)20-28-27(23-14-6-2-7-15-23)24-16-8-3-9-17-24;/h1-19,27-28H,20-21H2;1H
• InChI Key: OVUUFEQXKRMZSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2CNC(C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C27H26ClNO
• Molecular Weight: 416.0 g/mol

Description

1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride is a complex organic compound with significant applications in various fields of scientific research This compound is characterized by its unique structure, which includes multiple aromatic rings and a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride typically involves multiple steps, starting with the preparation of the core structure. One common method involves the reaction of diphenylmethanamine with a phenylmethoxyphenylmethyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity of the final product. The use of automated systems and advanced purification techniques, such as chromatography, further enhances the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the methanamine group can be replaced with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, lithium aluminum hydride.

Substitution: Sodium hydride, potassium carbonate, organic solvents like dichloromethane or toluene.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce various amine derivatives.

Scientific Research Applications

1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride involves its interaction with specific molecular targets. The compound can bind to various receptors or enzymes, modulating their activity and leading to downstream effects on cellular pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(Methoxymethyl)-1,1-diphenyl-N-[(trimethylsilyl)methyl]methanamine
• N-(Diphenylmethyl)-1-phenylethan-1-imine

Uniqueness

1,1-diphenyl-N-[(2-phenylmethoxyphenyl)methyl]methanamine;hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activity, making it valuable for specific research and industrial applications.